4-[(4-Tert-butylphenyl)methylidene]-1,2,3,4-tetrahydroacridine-9-carboxylic acid

• IUPAC Name: (4Z)-4-[(4-tert-butylphenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid
• InChI: InChI=1S/C25H25NO2/c1-25(2,3)18-13-11-16(12-14-18)15-17-7-6-9-20-22(24(27)28)19-8-4-5-10-21(19)26-23(17)20/h4-5,8,10-15H,6-7,9H2,1-3H3,(H,27,28)/b17-15-
• InChI Key: JLYYFFPVASOOPO-ICFOKQHNSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=C2CCCC3=C(C4=CC=CC=C4N=C23)C(=O)O
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C\2/CCCC3=C(C4=CC=CC=C4N=C23)C(=O)O
• Molecular Formula: C25H25NO2
• Molecular Weight: 371.5 g/mol
• CAS No.: 647036-23-5

Description

“4-[(4-Tert-butylphenyl)methylidene]-1,2,3,4-tetrahydroacridine-9-carboxylic acid” is a chemical compound with the CAS Number: 647036-23-5. It has a molecular weight of 371.48.

Molecular Structure Analysis

The IUPAC name for this compound is (Z)-4-(4-(tert-butyl)benzylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic acid. The InChI Code is 1S/C25H25NO2/c1-25(2,3)18-13-11-16(12-14-18)15-17-7-6-9-20-22(24(27)28)19-8-4-5-10-21(19)26-23(17)20/h4-5,8,10-15H,6-7,9H2,1-3H3,(H,27,28)/b17-15-.

Scientific Research Applications

Synthetic Applications and Structural Studies

• Marine Drug Synthesis : Derivatives of compounds structurally similar to the query have been explored in the synthesis of potent marine drugs, showcasing their relevance in antitumor antibiotic studies. For instance, the synthesis and crystal structure analysis of 6-tert-butyl-4-phenyl-4H-chromene-2-carboxylic acid, a key intermediate in the structural-activity relationship studies of antitumor antibiotic tetrahydroisoquinoline natural products, demonstrate the compound's potential in drug development (Hui-jing Li et al., 2013).

• Polymer Science : The research into polymers incorporating tert-butylphenyl moieties reveals applications in materials science, such as the development of multicolor electrochromic poly(amide-imide)s. These materials exhibit reversible color changes under different applied voltages, indicating their use in electronic displays and sensors (Hui-min Wang & S. Hsiao, 2010).

• Model Molecules in Biochemical Studies : Compounds with tert-butylphenyl structures have served as model molecules in studying biochemical processes, such as mimicking the active site of bacteriorhodopsin. This research underscores the role of such compounds in understanding and potentially manipulating biological functions (B. Brzeziński et al., 1996).

• Organometallic Chemistry : The synthesis of organometallic analogs of antibiotics using tert-butylphenyl carboxylic acid derivatives illustrates the compound's utility in exploring new antibacterial agents, although the specific activities may vary (M. Patra et al., 2012).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.